Cas no 2248338-63-6 (Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride)

• Product Name: Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride
• CAS No: 2248338-63-6
• MF: C₇H₁₀BrClN₂O₂S
• MW: 301.588498592377
• CID: 6100480
• PubChem ID: 137935569
• Update Time: 2025-11-02

Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride
• ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate hydrochloride
• EN300-6496193
• 2248338-63-6

• Inchi： 1S/C7H9BrN2O2S.ClH/c1-2-12-7(11)5-6(8)13-4(3-9)10-5;/h2-3,9H2,1H3;1H
• InChI Key： YERNAFXSMCSBIL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C(CN)S1.Cl

Computed Properties

• Exact Mass: 299.93349g/mol
• Monoisotopic Mass: 299.93349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride

Recent Advances in the Study of Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride (CAS: 2248338-63-6)

Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride (CAS: 2248338-63-6) is a key intermediate in the synthesis of biologically active thiazole derivatives, which have garnered significant attention in medicinal chemistry due to their diverse pharmacological properties. Recent studies have focused on optimizing its synthesis, exploring its reactivity, and evaluating its potential applications in drug discovery. This research brief consolidates the latest findings related to this compound, highlighting its significance in the development of novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry detailed an improved synthetic route for Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride, achieving higher yields and purity compared to traditional methods. The researchers employed a multi-step process involving bromination, esterification, and amination, followed by hydrochloride salt formation. The optimized protocol not only enhances scalability but also reduces the formation of by-products, making it more suitable for industrial applications.

In another investigation, the compound's role as a building block for kinase inhibitors was explored. Researchers demonstrated that the bromo-thiazole core of Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride can be functionalized to target specific kinases involved in cancer progression. Preliminary in vitro assays showed promising inhibitory activity against several oncogenic kinases, suggesting its potential as a scaffold for anticancer drug development. Further structure-activity relationship (SAR) studies are underway to refine the selectivity and potency of these derivatives.

Additionally, the compound has been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

Despite these advancements, challenges remain in the clinical translation of Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride-based therapeutics. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this versatile compound.

In conclusion, Ethyl 2-(aminomethyl)-5-bromo-1,3-thiazole-4-carboxylate;hydrochloride (CAS: 2248338-63-6) continues to be a focal point of research in medicinal chemistry. Its applications span from kinase inhibitors to antimicrobial agents, underscoring its versatility as a pharmacophore. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic repertoire, solidifying its role in the next generation of drug discovery.